Cas no 951891-33-1 (2-Chloro-4-(3,4-dimethoxyphenyl)-1-butene)

• Product Name: 2-Chloro-4-(3,4-dimethoxyphenyl)-1-butene
• CAS No: 951891-33-1
• MF: C₁₂H₁₅ClO₂
• MW: 226.699302911758
• MDL: MFCD09801192
• CID: 4722562
• Update Time: 2025-05-20

2-Chloro-4-(3,4-dimethoxyphenyl)-1-butene Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-4-(3,4-DIMETHOXYPHENYL)-1-BUTENE
• 2-Chloro-4-(3,4-dimethoxyphenyl)-1-butene

• MDL： MFCD09801192
• Inchi： 1S/C12H15ClO2/c1-9(13)4-5-10-6-7-11(14-2)12(8-10)15-3/h6-8H,1,4-5H2,2-3H3
• InChI Key： NIZKETJJEDDIKU-UHFFFAOYSA-N
• SMILES： ClC(=C)CCC1C=CC(=C(C=1)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 206
• XLogP3: 3.2
• Topological Polar Surface Area: 18.5

Additional information on 2-Chloro-4-(3,4-dimethoxyphenyl)-1-butene

2-Chloro-4-(3,4-Dimethoxyphenyl)-1-Butene: A Comprehensive Overview

2-Chloro-4-(3,4-Dimethoxyphenyl)-1-butene (CAS No. 951891-33-1) is a versatile organic compound that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound is characterized by its unique structure, which combines a chlorinated alkene with a substituted phenyl group. The presence of the chlorine atom and the dimethoxyphenyl substituent imparts distinctive chemical properties, making it a valuable building block in various chemical reactions and applications.

The synthesis of 2-chloro-4-(3,4-dimethoxyphenyl)-1-butene involves advanced methodologies that leverage modern organic chemistry techniques. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity. For instance, researchers have explored the use of palladium-catalyzed coupling reactions to construct the carbon-carbon bonds efficiently. These advancements not only improve the scalability of the synthesis but also pave the way for its application in large-scale industrial processes.

One of the most intriguing aspects of this compound is its reactivity under different reaction conditions. The chlorine atom at the second position of the butene chain acts as an excellent leaving group, facilitating nucleophilic substitution reactions. This property has been exploited in the development of novel pharmaceutical intermediates and agrochemical agents. Moreover, the dimethoxyphenyl group introduces steric hindrance and electronic effects that can be fine-tuned to achieve desired reactivity in complex molecular transformations.

Recent research has also highlighted the potential of 2-chloro-4-(3,4-dimethoxyphenyl)-1-butene in polymer chemistry. By incorporating this compound into polymer backbones, scientists have demonstrated enhanced mechanical properties and thermal stability in resulting materials. This opens up new possibilities for its use in high-performance polymers for aerospace, automotive, and electronic applications.

In addition to its chemical applications, this compound has shown promise in biological systems. Studies indicate that 2-chloro-4-(3,4-dimethoxyphenyl)-1-butene exhibits moderate anti-inflammatory activity, suggesting its potential as a lead compound for drug development. Researchers are currently investigating its mechanism of action and exploring ways to enhance its bioavailability through structural modifications.

The environmental impact of 2-chloro-4-(3,4-dimethoxyphenyl)-1-butene is another area of active research. Scientists are examining its degradation pathways under various environmental conditions to assess its ecological safety. Preliminary findings suggest that it undergoes rapid biodegradation under aerobic conditions, reducing concerns about long-term environmental persistence.

In conclusion, 2-chloro-4-(3,4-dimethoxyphenyl)-1-butene (CAS No. 951891-33-1) is a multifaceted compound with a wide range of applications across different scientific domains. Its unique structure, reactivity, and tunable properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its potential uses and mechanisms, this compound is poised to play an increasingly important role in advancing modern chemistry and materials science.